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Compound of Interest

Compound Name: Chlorphonium chloride

Cat. No.: B085795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorphonium chloride is a plant growth regulator that primarily functions by inhibiting the

biosynthesis of gibberellins, a class of hormones that promote stem elongation and other

developmental processes.[1] Although now considered obsolete for commercial agricultural

use, it remains a valuable tool in laboratory settings for studying plant growth and development,

particularly in ornamental species.[1] These application notes provide detailed protocols for the

preparation, storage, and use of Chlorphonium chloride solutions in a laboratory

environment.

Physicochemical Properties and Safety Precautions
Before handling Chlorphonium chloride, it is crucial to be aware of its properties and the

necessary safety measures.

Table 1: Physicochemical Properties of Chlorphonium Chloride
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Property Value Reference

Molecular Formula C₁₉H₃₂Cl₃P [2]

Molecular Weight 397.79 g/mol [2]

Appearance Colorless crystalline solid [2]

Aqueous Solubility 960,000 mg/L (at 20°C) [1]

Volatility Non-volatile [1]

Stability Persistent in soil systems [1]

Safety Precautions:

Chlorphonium chloride is a skin and eye irritant and has moderate mammalian toxicity.[1]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this compound.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood,

especially when handling the solid powder.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Body Protection: A lab coat should be worn.

Hygiene: Avoid inhalation of dust. Do not eat, drink, or smoke in the laboratory. Wash hands

thoroughly after handling.

Preparation of Stock Solutions
Due to its high aqueous solubility, preparing stock solutions of Chlorphonium chloride is

straightforward. The following protocol outlines the preparation of a 10 mg/mL (10,000 ppm)

stock solution.
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Materials:

Chlorphonium chloride powder

Distilled or deionized water

Analytical balance

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Spatula

Weighing paper

Protocol:

Calculate the required mass: To prepare 100 mL of a 10 mg/mL stock solution, you will need

1 g of Chlorphonium chloride (10 mg/mL * 100 mL = 1000 mg = 1 g).

Weigh the compound: Accurately weigh 1 g of Chlorphonium chloride powder on an

analytical balance using weighing paper.

Dissolve the compound: Transfer the weighed powder to a 100 mL volumetric flask. Add

approximately 70-80 mL of distilled or deionized water.

Mix until dissolved: Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

Stir the solution until all the Chlorphonium chloride has completely dissolved.

Bring to final volume: Once dissolved, carefully add distilled or deionized water to the

volumetric flask until the bottom of the meniscus reaches the 100 mL mark.

Homogenize: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a clearly labeled, sealed container.
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Storage and Stability of Solutions
While specific stability data for Chlorphonium chloride aqueous solutions is limited, general

best practices for storing plant growth regulator solutions should be followed to ensure their

efficacy over time.

Table 2: Recommended Storage Conditions for Chlorphonium Chloride Solutions

Parameter Recommendation

Temperature

Store stock solutions at 2-8°C (refrigerated). For

long-term storage, aliquots can be frozen at

-20°C to minimize degradation.

Light

Store solutions in amber or foil-wrapped bottles

to protect them from light, as photodegradation

can occur with many organic compounds.

Container

Use well-sealed glass or polypropylene

containers to prevent evaporation and

contamination.

Shelf-life

When stored properly in the dark at 2-8°C, the

stock solution should be stable for several

months. If frozen, it can be stored for longer

periods. It is recommended to prepare fresh

working solutions from the stock solution for

each experiment.

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
Chlorphonium chloride acts as an inhibitor of the gibberellin (GA) biosynthesis pathway. This

pathway is a complex series of enzymatic reactions that produce bioactive GAs, which are

essential for stem elongation, seed germination, and flowering. By blocking this pathway,

Chlorphonium chloride leads to a reduction in the levels of active GAs, resulting in a dwarfing

effect on treated plants.
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Caption: Inhibition of the Gibberellin Biosynthesis Pathway by Chlorphonium Chloride.

Experimental Protocol: Evaluating the Effect of
Chlorphonium Chloride on Ornamental Plant Growth
This protocol provides a general framework for assessing the efficacy of Chlorphonium
chloride as a growth retardant on ornamental plants. Researchers should optimize the

concentrations for their specific plant species and desired level of growth control.

Objective: To determine the dose-dependent effect of Chlorphonium chloride on the growth

of a selected ornamental plant species.

Plant Material:

Young, uniform, and actively growing ornamental plants (e.g., chrysanthemums, geraniums,

petunias).[1]

Materials:

Chlorphonium chloride stock solution (10 mg/mL).

Distilled or deionized water.

Graduated cylinders and beakers for dilutions.

Spray bottles for foliar application or containers for drench application.

Ruler or caliper for measurements.

Plant labels.

Experimental Design:

Acclimatization: Acclimatize the plants to the greenhouse or growth chamber conditions for

at least one week before starting the experiment.

Treatment Groups: Prepare a series of dilutions from the stock solution. A suggested starting

range for many ornamental species is between 500 and 2000 ppm (mg/L).
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Control: 0 ppm (water only)

Treatment 1: 500 ppm

Treatment 2: 1000 ppm

Treatment 3: 1500 ppm

Treatment 4: 2000 ppm

Replication: Use a minimum of 5-10 plants per treatment group to ensure statistical

significance.

Application:

Foliar Spray: Thoroughly spray the foliage of the plants until runoff. Ensure even coverage

of all leaves.

Soil Drench: Apply a specific volume of the treatment solution to the soil of each pot,

ensuring the root zone is saturated. The volume will depend on the pot size.

Data Collection: Measure the following parameters at the beginning of the experiment (Day

0) and at regular intervals (e.g., weekly) for 4-6 weeks:

Plant Height (cm): Measure from the soil surface to the apical meristem.

Internode Length (cm): Measure the distance between consecutive nodes on the main

stem.

Stem Diameter (mm): Measure the diameter of the main stem at a consistent height.

Number of Leaves: Count the total number of fully expanded leaves.

Leaf Area (cm²): Can be measured using a leaf area meter or by scanning and using

image analysis software.

Time to Flowering (days): Record the number of days from treatment to the appearance of

the first open flower.
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Table 3: Example of Experimental Data Collection Table

Treatment
(ppm)

Replicate
Initial
Height (cm)

Final Height
(cm)

Change in
Height (cm)

Final
Internode
Length (cm)

0 (Control) 1

2

...

500 1

2

...

1000 1

2

...

1500 1

2

...

2000 1

2

...

Data Analysis:

Analyze the collected data using appropriate statistical methods (e.g., ANOVA followed by a

post-hoc test) to determine significant differences between the treatment groups.

Caption: General workflow for evaluating the effect of Chlorphonium chloride on plant growth.
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Concluding Remarks
These application notes and protocols provide a comprehensive guide for the safe and

effective use of Chlorphonium chloride in a laboratory setting. By following these guidelines,

researchers can confidently prepare solutions, design experiments to investigate its growth-

regulating properties, and contribute to a deeper understanding of plant physiology and

development. Due to the obsolete nature of this compound, researchers are encouraged to

perform small-scale pilot studies to determine the optimal concentrations for their specific

experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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